![molecular formula C19H17N3O3S B2543402 N-(1,3-benzodioxol-5-yl)-2-(1-benzylimidazol-2-yl)sulfanylacetamide CAS No. 869346-03-2](/img/structure/B2543402.png)
N-(1,3-benzodioxol-5-yl)-2-(1-benzylimidazol-2-yl)sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-benzodioxol-5-yl)-2-(1-benzylimidazol-2-yl)sulfanylacetamide, also known as BISA, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications.
Scientific Research Applications
- CHEMBL1593119 has demonstrated potent anticancer effects. Researchers have explored its ability to inhibit specific pathways involved in tumor growth and metastasis. Preclinical studies suggest that it may selectively target cancer cells while sparing healthy tissues .
- The compound’s unique structure makes it an interesting candidate for neuroprotection. It has been investigated for its potential in treating neurodegenerative disorders such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. Early findings indicate that it modulates neuronal signaling pathways and protects against oxidative stress .
- CHEMBL1593119 exhibits anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Researchers have explored its potential in conditions like rheumatoid arthritis, inflammatory bowel disease, and asthma. It may help regulate immune responses and reduce tissue damage .
- Studies have suggested that this compound could benefit cardiovascular health. It may improve endothelial function, reduce oxidative stress, and enhance blood vessel dilation. Researchers are investigating its role in preventing atherosclerosis and hypertension .
- HMS1902A09 has shown promise as an antimicrobial agent. It exhibits activity against both Gram-positive and Gram-negative bacteria. Researchers are exploring its potential in combating drug-resistant pathogens and developing novel antibiotics .
- The compound’s impact on metabolic pathways has piqued interest. It may influence lipid metabolism, glucose homeostasis, and adipose tissue function. Researchers are studying its effects on obesity, diabetes, and related metabolic disorders .
Anticancer Activity
Neuroprotection and Neurodegenerative Diseases
Anti-inflammatory Properties
Cardiovascular Health
Antimicrobial Activity
Metabolic Disorders and Obesity
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-(1-benzylimidazol-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3S/c23-18(21-15-6-7-16-17(10-15)25-13-24-16)12-26-19-20-8-9-22(19)11-14-4-2-1-3-5-14/h1-10H,11-13H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COEHOSUQCYJXGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NC=CN3CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.